Cas no 138240-34-3 (Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)-)

• Product Name: Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)-
• CAS No: 138240-34-3
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• CID: 1260835
• PubChem ID: 4288956
• Update Time: 2025-06-09

Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)-
• 138240-34-3
• n'-(5-bromo-pyridin-2-yl)-n,n-dimethyl-formamidine
• N'-(5-bromo-2-pyridinyl)-N,N-dimethylimidoformamide
• CS-0337466
• Methanimidamide,N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-
• WS-02593
• KLPIAUFTPZZJFX-UHFFFAOYSA-N
• MFCD01622869
• SCHEMBL1356189
• (E)-N/'-(5-bromopyridin-2-yl)-N,N-dimethylformimidamide
• AKOS034463883
• SCHEMBL1356188
• N'-(5-Bromopyridin-2-yl)-N,N-dimethylformimidamide
• 138888-98-9
• Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-
• N'-(5-Bromopyridin-2-yl)-N,N-dimethylimidoformamide
• KLPIAUFTPZZJFX-IZZDOVSWSA-N
• Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (1E)-
• N'-(5-bromopyridin-2-yl)-N,N-dimethylmethanimidamide
• N/'-(5-bromo-2-pyridinyl)-N,N-dimethylimidoformamide
• D85943
• (E)-N'-(5-Bromopyridin-2-yl)-N,N-dimethylformimidamide
• CHEMBL4761460
• A886182
• STL186137
• AKOS005202477

• Inchi： 1S/C8H10BrN3/c1-12(2)6-11-8-4-3-7(9)5-10-8/h3-6H,1-2H3/b11-6+
• InChI Key： KLPIAUFTPZZJFX-IZZDOVSWSA-N
• SMILES： BrC1=CN=C(C=C1)/N=C/N(C)C

Computed Properties

• Exact Mass: 227.00581g/mol
• Monoisotopic Mass: 227.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.5Ų

Additional information on Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)-

Research Brief on Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- (CAS: 138240-34-3): Recent Advances and Applications

Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- (CAS: 138240-34-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and potential clinical relevance.

One of the most notable advancements in the study of Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into novel inhibitor scaffolds, demonstrating its ability to enhance binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors featuring this moiety, which exhibited potent activity against EGFR (epidermal growth factor receptor) mutants resistant to existing therapies.

In addition to its role in kinase inhibition, Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- has shown promise as a building block for antimicrobial agents. The bromopyridine moiety in its structure provides a reactive site for further functionalization, enabling the development of compounds with broad-spectrum activity against bacterial and fungal pathogens. Recent in vitro studies have demonstrated that derivatives of this compound exhibit significant efficacy against drug-resistant strains of Staphylococcus aureus and Candida albicans, suggesting its potential as a lead compound for new anti-infective therapies.

The synthetic pathways for Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- have also been optimized in recent years, with researchers focusing on improving yield and scalability. A 2022 publication in Organic Process Research & Development detailed a streamlined, one-pot synthesis method that reduces the need for hazardous reagents and minimizes waste generation. This advancement is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)-. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in drug discovery and development.

In conclusion, Methanimidamide, N'-(5-bromo-2-pyridinyl)-N,N-dimethyl-, (E)- (CAS: 138240-34-3) represents a compelling case study in the intersection of chemical synthesis and medicinal applications. Its role in kinase inhibitor design and antimicrobial development underscores its potential to address unmet medical needs. As research progresses, further optimization and clinical evaluation will be essential to fully realize its therapeutic potential.